5-[(4-bromo-2-thienyl)methylene]-3-phenyl-2,4-imidazolidinedione

• IUPAC Name: (5E)-5-[(4-bromothiophen-2-yl)methylidene]-3-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C14H9BrN2O2S/c15-9-6-11(20-8-9)7-12-13(18)17(14(19)16-12)10-4-2-1-3-5-10/h1-8H,(H,16,19)/b12-7+
• InChI Key: OTBMAMRLCQLYQZ-KPKJPENVSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=CS3)Br)NC2=O
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=O)/C(=C\C3=CC(=CS3)Br)/NC2=O
• Molecular Formula: C14H9BrN2O2S
• Molecular Weight: 349.20 g/mol

Description

5-[(4-bromo-2-thienyl)methylene]-3-phenyl-2,4-imidazolidinedione is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as BRD or BRD4 inhibitor due to its ability to selectively inhibit the activity of the bromodomain-containing protein 4 (BRD4). BRD4 is a transcriptional regulator that plays a critical role in various cellular processes, including cell growth, differentiation, and apoptosis. The ability of BRD4 inhibitors to modulate gene expression has led to their potential use in various scientific research applications.

Mechanism of Action

5-[(4-bromo-2-thienyl)methylene]-3-phenyl-2,4-imidazolidinedione inhibitors selectively bind to the bromodomain of this compound, which prevents its interaction with acetylated histones and other transcriptional regulators. This results in the inhibition of this compound-mediated transcriptional activation and repression, leading to the modulation of gene expression. The mechanism of action of this compound inhibitors has been extensively studied, and various studies have shown that these compounds have potent anti-cancer and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound inhibitors have been shown to have various biochemical and physiological effects. These compounds have been shown to modulate gene expression, leading to the inhibition of cell growth and proliferation. This compound inhibitors have also been shown to induce apoptosis in cancer cells and reduce inflammation in various disease models. These compounds have been shown to have potent anti-cancer and anti-inflammatory effects, making them potential candidates for the development of new therapeutics.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[(4-bromo-2-thienyl)methylene]-3-phenyl-2,4-imidazolidinedione inhibitors in lab experiments include their ability to selectively modulate gene expression and their potent anti-cancer and anti-inflammatory effects. These compounds have been extensively studied and have been shown to have a high degree of selectivity and specificity for this compound. However, the limitations of using this compound inhibitors include their potential toxicity and off-target effects. These compounds have been shown to have cytotoxic effects on normal cells, and their long-term effects on human health are still unknown.

Future Directions

There are numerous future directions for the use of 5-[(4-bromo-2-thienyl)methylene]-3-phenyl-2,4-imidazolidinedione inhibitors in scientific research. These compounds have the potential to be developed into new therapeutics for the treatment of cancer, inflammation, and other diseases. Future studies will focus on improving the potency and selectivity of these compounds, as well as identifying new targets for their use. Additionally, the development of new synthetic methods for the production of this compound inhibitors will be an important area of research. Overall, the potential applications of this compound inhibitors in scientific research are vast, and continued research in this area will undoubtedly lead to new discoveries and advancements in medicine.

Synthesis Methods

The synthesis of 5-[(4-bromo-2-thienyl)methylene]-3-phenyl-2,4-imidazolidinedione involves the condensation of 4-bromo-2-thiophenecarboxaldehyde and 3-phenyl-2,4-dioxoimidazolidine in the presence of a base catalyst. The reaction proceeds through a Schiff base intermediate, which is then reduced to yield the final product. The synthesis of this compound inhibitors has been extensively studied, and various methods have been developed to improve the yield and purity of the final product.

Scientific Research Applications

5-[(4-bromo-2-thienyl)methylene]-3-phenyl-2,4-imidazolidinedione inhibitors have been extensively studied for their potential applications in scientific research. These compounds have been shown to selectively inhibit the activity of this compound, which plays a critical role in various cellular processes. The ability of this compound inhibitors to modulate gene expression has led to their potential use in various scientific research applications, including cancer research, immunology, and epigenetics.